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Compound of Interest

Compound Name: alpha-Guanosine

Cat. No.: B13027704 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

alpha-Guanosine in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals. While a specific Safety Data Sheet (SDS) for alpha-Guanosine is

not readily available, the following guidelines are based on the known properties of its beta

anomer, Guanosine, and general best practices for handling nucleoside analogs. All nucleoside

analogs should be handled with care due to their potential biological activity.

Hazard Identification and Personal Protective Equipment
(PPE)
Guanosine, the beta anomer of alpha-Guanosine, is classified as toxic if swallowed.[1][2] It

may also cause skin and eye irritation upon contact. Therefore, a comprehensive approach to

personal protection is mandatory.

Minimum Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles
Protects against splashes of

solutions and airborne powder.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Double-gloving is

recommended when handling

the pure compound or

preparing stock solutions.

Body Protection Laboratory coat

Protects against spills and

contamination of personal

clothing.

Respiratory Protection Use in a chemical fume hood

All handling of the solid

compound and preparation of

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

dust.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Guanosine,

which are expected to be similar for alpha-Guanosine.
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Property Value

Appearance White, crystalline powder[3]

Molecular Formula C₁₀H₁₃N₅O₅

Molar Mass 283.24 g/mol

Solubility

Very slightly soluble in cold water; soluble in

boiling water, dilute mineral acids, and hot acetic

acid. Insoluble in alcohol, ether, chloroform, and

benzene.[4]

Melting Point Decomposes at 250 °C

Toxicity and First Aid
Guanosine is categorized as acutely toxic if swallowed.[1]

Exposure Route First Aid Measures

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek medical attention.

Operational and Disposal Plans
A systematic workflow is essential to minimize risk when working with alpha-Guanosine.
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Detailed Experimental Protocol for Handling alpha-
Guanosine
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.

Ensure the container is tightly sealed.

2. Preparation of Stock Solutions:

All manipulations involving the solid form of alpha-Guanosine must be conducted in a

certified chemical fume hood.

Before weighing, decontaminate the work surface within the fume hood.

Wear the minimum required PPE, including a lab coat, chemical splash goggles, and double

nitrile gloves.

Use a microbalance to accurately weigh the desired amount of the compound onto weighing

paper or a suitable container.

Carefully transfer the weighed compound into a sterile, appropriately labeled container for

dissolution.

Add the desired solvent to the container and mix gently until the compound is fully dissolved.

Warming may be necessary for some solvents.

Cap the container securely and vortex briefly to ensure homogeneity.

3. Spill Management:

In case of a small spill of the solid compound, gently sweep it up using a dustpan and brush,

avoiding the creation of dust, and place it in a sealed, labeled container for hazardous waste

disposal.
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For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect it in a sealed container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent.

All materials used for cleanup should be disposed of as hazardous waste.

4. Waste Disposal:

All solid waste contaminated with alpha-Guanosine (e.g., weighing papers, pipette tips,

gloves) must be collected in a dedicated, clearly labeled hazardous waste container.

Unused solutions of alpha-Guanosine should be collected in a labeled, leak-proof container

for chemical waste.

Dispose of all waste containing alpha-Guanosine through your institution's hazardous waste

management program. Do not dispose of it down the drain or in the regular trash.

Workflow for Handling alpha-Guanosine
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Caption: Workflow for the safe handling of alpha-Guanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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